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Compound of Interest

Compound Name: Tributyl phosphite

Cat. No.: B1683024 Get Quote

An In-depth Technical Guide to Tributyl Phosphite: Chemical Properties and Hazards

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tributyl phosphite (CAS No. 102-

85-2), focusing on its core chemical properties and associated hazards. The information is

structured to be a practical resource for professionals in research and development, providing

quantitative data, experimental methodologies, and visual representations of key processes

and relationships.

Chemical and Physical Properties
Tributyl phosphite is a clear, colorless liquid with a mild odor.[1][2] It is an organophosphorus

compound widely used as a stabilizer and antioxidant in polymers, a reagent in organic

synthesis, and as a ligand in coordination chemistry.[3][4] It is soluble in most organic solvents

but has limited solubility and is not miscible in water.[3][5][6] The compound is noted to be

sensitive to moisture and air.[5][7][8]

Table 1: Physical and Chemical Properties of Tributyl Phosphite
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Property Value References

Molecular Formula C₁₂H₂₇O₃P [1][3][4]

Molecular Weight 250.31 g/mol [1]

Appearance Clear, colorless liquid [3][4][5]

Density 0.925 g/mL at 25 °C [5][6]

Melting Point -70 °C to -80 °C [3][4][6]

Boiling Point
265-267 °C (at atmospheric

pressure)125 °C (at 7 mmHg)
[3][4]

Flash Point
98 °C to 121 °C (208.4 °F to

249.8 °F)
[7]

Refractive Index n20/D 1.431 [6]

Water Solubility Not miscible or difficult to mix [5][6]

Vapor Pressure 3.2 Pa at 20 °C [6]

Hazards and Toxicological Data
Tributyl phosphite is a hazardous compound that requires careful handling. It is corrosive and

can cause burns to the skin and eyes, with the potential for serious eye damage.[3][7] It is

harmful if it comes into contact with the skin or is inhaled, causing irritation to the respiratory

tract.[7][8]

Table 2: Toxicological and Hazard Data for Tributyl Phosphite
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Hazard Type Data References

Acute Oral Toxicity LD50 (rat): 3000 mg/kg [7][8]

Acute Dermal Toxicity LD50 (rabbit): 2000 mg/kg [7][8]

Acute Inhalation Toxicity LC (rat): > 220 ppm/6hr [2]

Skin Corrosion/Irritation
Causes skin irritation and

burns.
[1][7][9]

Eye Damage/Irritation

Causes serious eye irritation;

can lead to corneal damage or

blindness.

[7][9]

Respiratory Irritation

Inhalation of vapor or mist may

cause severe respiratory tract

irritation.

[7][8]

Flammability
Combustible at high

temperatures.
[7]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH317: May cause an

allergic skin reactionH319:

Causes serious eye irritation

[10][11]

Environmental Hazard
Potential for chronic aquatic

toxicity.
[1]

Experimental Protocols
Synthesis of Tributyl Phosphite
Tributyl phosphite is typically synthesized via the reaction of a phosphorus trihalide with

butanol. The following protocol is a generalized method based on the established synthesis of

trialkyl phosphites, which uses a tertiary amine to neutralize the hydrogen halide byproduct.[12]

[13]

Objective: To synthesize tributyl phosphite from phosphorus trichloride and n-butanol.
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Materials:

n-Butanol (anhydrous)

Phosphorus trichloride (PCl₃, freshly distilled)

Tertiary amine (e.g., N,N-diethylaniline or triethylamine)

Anhydrous petroleum ether (or other suitable inert solvent)

3L three-necked flask

Sealed mechanical stirrer

Reflux condenser

Dropping funnel

Heating mantle

Filtration apparatus

Distillation apparatus (Vigreux column)

Methodology:

Preparation: In a 3L three-necked flask, prepare a solution of 3 moles of anhydrous n-

butanol and 3 moles of N,N-diethylaniline in 1 L of dry petroleum ether.

Reaction Setup: Equip the flask with a sealed stirrer, a reflux condenser, and a dropping

funnel. Cool the flask in a cold-water bath.

Addition of PCl₃: Prepare a solution of 1 mole of phosphorus trichloride in 400 mL of dry

petroleum ether and place it in the dropping funnel.

Reaction: With vigorous stirring, add the phosphorus trichloride solution to the butanol-amine

mixture at a rate that maintains a gentle boil. This addition typically takes about 30 minutes.
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Reflux: After the addition is complete, heat the mixture under gentle reflux for 1 hour,

continuing to stir.

Isolation: Cool the reaction mixture and filter it to remove the precipitated diethylaniline

hydrochloride salt. Wash the salt cake with several portions of dry petroleum ether.

Purification: Combine the filtrate and washings. Concentrate the solution by distilling off the

petroleum ether. Transfer the residue to a smaller flask and perform a fractional distillation

under vacuum. Collect the fraction boiling at the appropriate temperature for tributyl
phosphite (e.g., 125 °C at 7 mmHg).[4]

Caption: Workflow for the synthesis and purification of tributyl phosphite.

Purification Protocol
If the synthesized tributyl phosphite contains impurities, or for purification of a commercial

grade, fractional distillation under reduced pressure is the standard method.[3][5]

Objective: To purify tributyl phosphite by removing volatile impurities and decomposition

products.

Methodology:

Apparatus: Assemble a fractional distillation apparatus with an efficient column (e.g., Vigreux

or packed column).

Procedure: Place the crude tributyl phosphite in the distillation flask.

Distillation: Apply a vacuum and gently heat the flask. Discard any initial low-boiling forerun.

Collection: Collect the main fraction at a constant boiling point and pressure (e.g., 125 °C / 7

mmHg).[4]

Storage: Store the purified product under an inert atmosphere (e.g., Nitrogen) and away from

moisture, as it is air and moisture sensitive.[5]

Key Chemical Reactions and Mechanisms
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Hydrolysis
Tributyl phosphite is stable but undergoes slow hydrolysis in the presence of water. This

reaction is significant as it can affect the purity and properties of the material over time,

especially if not stored under anhydrous conditions. The hydrolysis proceeds stepwise,

cleaving the butoxy groups.

Tributyl Phosphite
P(OBu)₃

Dibutyl Phosphite
HP(O)(OBu)₂

+ H₂O
- BuOH Monobutyl Phosphite

H₂P(O)(OBu)

+ H₂O
- BuOH Phosphorous Acid

H₃PO₃

+ H₂O
- BuOH

Click to download full resolution via product page

Caption: Stepwise hydrolysis pathway of tributyl phosphite.

Action as a Polymer Stabilizer
In polymer manufacturing, tributyl phosphite functions as an antioxidant and stabilizer. It

protects the polymer by scavenging free radicals (R•) that are formed during processing or

environmental exposure, which would otherwise lead to polymer degradation.
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Caption: Logical diagram of tributyl phosphite acting as a polymer stabilizer.

Safe Handling and Storage
Given its hazardous nature, strict safety protocols are mandatory when handling tributyl
phosphite.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[7]
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Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[7][9]

Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded,

use a full-face respirator with an appropriate cartridge.[7]

Handling and Storage:

Avoid contact with skin and eyes and avoid breathing vapor or mist.[3]

Handle in a well-ventilated place, preferably within a chemical fume hood.[9]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][9]

Store under an inert atmosphere (e.g., nitrogen) due to air and moisture sensitivity.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

water.[7][8]
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Caption: General workflow for safely handling tributyl phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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